Cas no 18181-26-5 (({[3,5-bis(trifluoromethyl)phenyl](ethyl)amino}methylidene)propanedinitrile)

• Product Name: ({[3,5-bis(trifluoromethyl)phenyl](ethyl)amino}methylidene)propanedinitrile
• CAS No: 18181-26-5
• MF: C₁₄H₉F₆N₃
• MW: 333.231783628464
• CID: 1374174
• PubChem ID: 3015013
• Update Time: 2025-04-20

({[3,5-bis(trifluoromethyl)phenyl](ethyl)amino}methylidene)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• ({[3,5-bis(trifluoromethyl)phenyl](ethyl)amino}methylidene)propanedinitrile
• (3,5-di(alpha,alpha,alpha-Trifluoromethyl)-N-ethylanilino)methylenemalononitrile
• Propanedinitrile, (((3,5-bis(trifluoromethyl)phenyl)ethylamino)methylene)-
• 2-[[N-ethyl-3,5-bis(trifluoromethyl)anilino]methylidene]propanedinitrile
• AI3-27824
• ZXMXCPQXWZXLAA-UHFFFAOYSA-N
• DTXSID90171192
• SCHEMBL11545475
• Mon 0856
• Mon-0856
• 18181-26-5

• Inchi： 1S/C14H9F6N3/c1-2-23(8-9(6-21)7-22)12-4-10(13(15,16)17)3-11(5-12)14(18,19)20/h3-5,8H,2H2,1H3
• InChI Key： ZXMXCPQXWZXLAA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)N(/C=C(\C#N)/C#N)CC)(F)F

Computed Properties

• Exact Mass: 333.07017
• Monoisotopic Mass: 333.07006627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 50.82